Cas no 27402-47-7 (5-(phenylmethylidene)-1,3-diazinane-2,4,6-trione)
5-(Phenylmethylidene)-1,3-diazinane-2,4,6-trione is a heterocyclic compound featuring a phenylmethylidene substituent attached to a 1,3-diazinane-2,4,6-trione core. This structure imparts unique reactivity and potential applications in organic synthesis and pharmaceutical intermediates. The compound’s conjugated system and electron-withdrawing carbonyl groups enhance its utility in cyclization and condensation reactions. Its stability under standard conditions and well-defined crystalline properties facilitate handling and purification. Additionally, the phenylmethylidene moiety offers opportunities for further functionalization, making it a versatile building block in medicinal chemistry and material science. The compound’s distinct structural features contribute to its relevance in research and industrial applications.
27402-47-7 structure
Product Name:5-(phenylmethylidene)-1,3-diazinane-2,4,6-trione
CAS No:27402-47-7
MF:C11H8N2O3
MW:216.19282245636
MDL:MFCD00059761
CID:267238
PubChem ID:87563222
Update Time:2025-05-27
5-(phenylmethylidene)-1,3-diazinane-2,4,6-trione Chemical and Physical Properties
Names and Identifiers
-
- 2,4,6(1H,3H,5H)-Pyrimidinetrione,5-(phenylmethylene)-
- 5-Benzylidenebarbituric Acid
- 5-benzylidene-1,3-diazinane-2,4,6-trione
- 2,4,6(1H,3H,5H)-Pyrimidinetrione,5-(phenylmethylene)
- 2,6(1H,3H,5H)-Pyrimidinetrione,5-(phenylmethylene)
- 5-(phenylmethylene)-1,3-dihydropyrimidine-2,4,6-trione
- 5-benzylidenehexahydropyrimidine-2,4,6-trione
- 5-benzylidene-pyrimidine-2,4
- 5-benzylidenepyrimidine-2,4,6(1H,3H)-trione
- 5-benzylidenepyrimidine-2,4,6(1H,3H,5H)-trione
- 5-BENZYLIDENE-PYRIMIDINE-2,4,6-TRIONE
- Benzalbarbituric Acid
- benzylidenebarbituric acid
- 2,4,6(1H,3H,5H)-Pyrimidinetrione, 5-(phenylmethylene)-
- CMWDWOZYVQQAMI-UHFFFAOYSA-N
- 5-(phenylmethylidene)-1,3-diazinane-2,4,6-trione
- NSC636605
- 5-Benzylidene-2,4,6(1H,3H,5H)-pyrimidinetrione
- 2,6(1H,3H,5H)-Pyrimidinetrione, 5-(phenylmethylene)-
- 5-benzylidenehexahydropyrimidine-2,4,6-trio
- 27402-47-7
- NSC-48255
- AKOS001604867
- MFCD00059761
- SB57984
- D95342
- AS-66981
- DTXSID50286913
- 5-benzylidene-hexahydro-pyrimidine-2,4,6-trione
- F0030-0022
- CBA40247
- CBMicro_032410
- NSC179809
- BIM-0032393.P001
- A819047
- NSC48255
- benzylidene barbituric
- AKOS005700952
- CS-0450418
- 5-benzylidene-1, 3-diazinane-2, 4, 6-trione
- SCHEMBL1495340
- 5-benzylidenebarbituric
- CHEMBL272757
- B0007
- BDBM50375161
- NSC-179809
- HMS1609O06
- NSC-636605
- SDCCGMLS-0064598.P001
- DB-317162
- (5Z)-5-benzylidene-2,6-dihydroxypyrimidin-4(5H)-one
- DTXCID80238061
- STL047538
- STK100078
-
- MDL: MFCD00059761
- Inchi: 1S/C11H8N2O3/c14-9-8(10(15)13-11(16)12-9)6-7-4-2-1-3-5-7/h1-6H,(H2,12,13,14,15,16)
- InChI Key: CMWDWOZYVQQAMI-UHFFFAOYSA-N
- SMILES: O=C1/C(/C(NC(N1)=O)=O)=C\C1C=CC=CC=1
Computed Properties
- Exact Mass: 216.05300
- Monoisotopic Mass: 216.05349212g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 16
- Rotatable Bond Count: 1
- Complexity: 345
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 75.3
- XLogP3: 1
Experimental Properties
- Density: 1.4±0.1 g/cm3
- Melting Point: No data available
- Flash Point: No data available
- PSA: 75.27000
- LogP: 1.09360
5-(phenylmethylidene)-1,3-diazinane-2,4,6-trione Security Information
- Signal Word:warning
- Hazard Statement: H303 may be harmful by ingestion +h313 may be harmful by skin contact +h1106 may be harmful by inhalation
-
Warning Statement:
P264 wash thoroughly after treatment
p280 wear protective gloves / wear protective clothing / wear protective eye masks / wear protective masks
p305 if in eyes
p351 rinse carefully with water for a few minutes
p338 remove contact lenses (if any) and easy to operate, continue rinsing
p337 if eye irritation persists
p1086 get medical advice / care - Safety Instruction: H303 may be harmful by ingestion +h313 may be harmful by skin contact +h1106 may be harmful by inhalation
- Storage Condition:4° CStore…,-4℃Store…Better
5-(phenylmethylidene)-1,3-diazinane-2,4,6-trione Customs Data
- HS CODE:2933540000
- Customs Data:
China Customs Code:
2933540000Overview:
2933540000 Other malonyl ureas(Barbituric acid)Derivatives of as well as their salts.Regulatory conditions:nothing.VAT:17.0%.Tax refund rate:9.0%.MFN tariff:6.5%.general tariff:20.0%
Declaration elements:
Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date
Summary:
2933540000 other derivatives of malonylurea (barbituric acid); salts thereof.Supervision conditions:None.VAT:17.0%.Tax rebate rate:9.0%.MFN tariff:6.5%.General tariff:20.0%
5-(phenylmethylidene)-1,3-diazinane-2,4,6-trione Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TI XI AI ( SHANG HAI ) HUA CHENG GONG YE FA ZHAN Co., Ltd. | B0007-5G |
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27402-47-7 | >98.0%(T) | 5g |
¥1080.00 | 2024-04-16 | |
| Chemenu | CM516030-5g |
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$147 | 2024-07-28 | |
| eNovation Chemicals LLC | D759206-1g |
BENZALBARBITURIC ACID |
27402-47-7 | 98.0% | 1g |
$90 | 2024-06-07 | |
| eNovation Chemicals LLC | D759206-5g |
BENZALBARBITURIC ACID |
27402-47-7 | 98.0% | 5g |
$160 | 2024-06-07 | |
| SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd. | B871004-1g |
5-Benzylidenebarbituric Acid |
27402-47-7 | 98% | 1g |
288.00 | 2021-05-17 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B0007-5g |
5-(phenylmethylidene)-1,3-diazinane-2,4,6-trione |
27402-47-7 | 98.0%(T) | 5g |
¥1100.0 | 2022-05-30 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B0007-5g |
5-(phenylmethylidene)-1,3-diazinane-2,4,6-trione |
27402-47-7 | 98.0%(T) | 5g |
¥1100.0 | 2023-09-02 | |
| Life Chemicals | F0030-0022-2μmol |
5-(phenylmethylidene)-1,3-diazinane-2,4,6-trione |
27402-47-7 | 90%+ | 2μl |
$57.0 | 2023-05-17 | |
| Life Chemicals | F0030-0022-5μmol |
5-(phenylmethylidene)-1,3-diazinane-2,4,6-trione |
27402-47-7 | 90%+ | 5μl |
$63.0 | 2023-05-17 | |
| Life Chemicals | F0030-0022-10μmol |
5-(phenylmethylidene)-1,3-diazinane-2,4,6-trione |
27402-47-7 | 90%+ | 10μl |
$69.0 | 2023-05-17 |
5-(phenylmethylidene)-1,3-diazinane-2,4,6-trione Related Literature
-
Subarna Jyoti Kalita,Hormi Mecadon,Dibakar Chandra Deka RSC Adv. 2014 4 32207
-
Ghodsi Mohammadi Ziarani,Narges Hosseini Nasab,Negar Lashgari RSC Adv. 2016 6 38827
-
3. Latent inhibitors. Part 7. Inhibition of dihydro-orotate dehydrogenase by spirocyclopropanobarbituratesWilliam Fraser,Colin J. Suckling,Hamish C. S. Wood J. Chem. Soc. Perkin Trans. 1 1990 3137
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